![molecular formula C16H17BrN2O4S B3460627 N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3460627.png)
N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as BAY 43-9006, is a synthetic small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. The compound was first synthesized by Bayer AG and has since undergone numerous preclinical and clinical trials.
Mechanism of Action
N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 works by inhibiting the activity of several kinases involved in tumor growth and angiogenesis. RAF kinase is a key component of the MAPK signaling pathway, which is frequently dysregulated in cancer. Inhibition of RAF kinase by this compound 43-9006 leads to decreased activation of downstream targets in the MAPK pathway, ultimately resulting in decreased tumor growth and proliferation. Additionally, this compound 43-9006 inhibits the activity of VEGFR, which is involved in angiogenesis. Inhibition of VEGFR by this compound 43-9006 leads to decreased blood vessel formation in tumors, ultimately resulting in decreased tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects. In preclinical studies, the compound has been shown to inhibit tumor growth and angiogenesis, as well as induce apoptosis in cancer cells. Additionally, this compound 43-9006 has been shown to have anti-inflammatory effects, which may contribute to its potential use in cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 is its specificity for several kinases involved in tumor growth and angiogenesis. This specificity allows for targeted inhibition of these pathways, potentially reducing off-target effects. However, one limitation of this compound 43-9006 is its potential for drug resistance. In some cases, tumors may develop resistance to this compound 43-9006 through activation of alternative signaling pathways.
Future Directions
There are several future directions for the study of N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006. One potential direction is the development of combination therapies that include this compound 43-9006 and other targeted inhibitors. Additionally, further studies are needed to better understand the mechanisms of drug resistance to this compound 43-9006 and to develop strategies to overcome this resistance. Finally, the potential use of this compound 43-9006 in combination with immunotherapies is an area of active research.
Scientific Research Applications
N~2~-(2-bromophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)glycinamide 43-9006 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of several kinases involved in tumor growth and angiogenesis, including RAF kinase and vascular endothelial growth factor receptor (VEGFR). The compound has been tested in preclinical and clinical trials for the treatment of various types of cancer, including renal cell carcinoma, hepatocellular carcinoma, and melanoma.
properties
IUPAC Name |
2-(2-bromo-N-methylsulfonylanilino)-N-(3-methoxyphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2O4S/c1-23-13-7-5-6-12(10-13)18-16(20)11-19(24(2,21)22)15-9-4-3-8-14(15)17/h3-10H,11H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBKXFVROKQSHPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CN(C2=CC=CC=C2Br)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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